3-Methylbenzaldehyde
3-Methylbenzaldehyde
M-tolualdehyde is a tolualdehyde compound with the methyl substituent at the 3-position. It has a role as a plant metabolite.
3-Methylbenzaldehyde is a natural product found in Aloe africana, Cichorium endivia, and other organisms with data available.
3-Methylbenzaldehyde is a natural product found in Aloe africana, Cichorium endivia, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
620-23-5
VCID:
VC21082604
InChI:
InChI=1S/C8H8O/c1-7-3-2-4-8(5-7)6-9/h2-6H,1H3
SMILES:
CC1=CC(=CC=C1)C=O
Molecular Formula:
C8H8O
Molecular Weight:
120.15 g/mol
3-Methylbenzaldehyde
CAS No.: 620-23-5
Cat. No.: VC21082604
Molecular Formula: C8H8O
Molecular Weight: 120.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | M-tolualdehyde is a tolualdehyde compound with the methyl substituent at the 3-position. It has a role as a plant metabolite. 3-Methylbenzaldehyde is a natural product found in Aloe africana, Cichorium endivia, and other organisms with data available. |
|---|---|
| CAS No. | 620-23-5 |
| Molecular Formula | C8H8O |
| Molecular Weight | 120.15 g/mol |
| IUPAC Name | 3-methylbenzaldehyde |
| Standard InChI | InChI=1S/C8H8O/c1-7-3-2-4-8(5-7)6-9/h2-6H,1H3 |
| Standard InChI Key | OVWYEQOVUDKZNU-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)C=O |
| Canonical SMILES | CC1=CC(=CC=C1)C=O |
| Boiling Point | 199 °C 199.00 °C. @ 760.00 mm Hg |
| Melting Point | < 25 °C |
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